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Introduction
DDO3711 is a potent and specific apoptosis signal-regulating kinase 1 (ASK1) inhibitor. It

functions as a phosphatase recruitment chimera (PHORC), bringing the protein phosphatase 5

(PP5) into proximity with ASK1, leading to the dephosphorylation of p-ASK1 at Threonine 838

(T838) and subsequent inactivation of the ASK1 signaling pathway.[1] This mechanism makes

DDO3711 a valuable tool for studying the role of the ASK1 signaling cascade in various

pathological conditions, particularly in cancer biology. These application notes provide detailed

protocols for the in vivo administration of DDO3711 in a gastric cancer xenograft model and for

the subsequent analysis of its pharmacodynamic effects.

Data Presentation
In Vivo Efficacy of DDO3711 in MKN-45 Xenograft Model
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Parameter Vehicle Control
DDO3711 (20
mg/kg)

DDO3711 (40
mg/kg)

Administration Route Intraperitoneal (IP) Intraperitoneal (IP) Intraperitoneal (IP)

Dosing Frequency Daily Daily Daily

Treatment Duration 21 days 21 days 21 days

Tumor Growth

Inhibition
- Significant

Dose-dependent,

significant

p-ASK1 (T838) Levels

in Tumor
High

Significantly

decreased

Significantly

decreased

This table summarizes data from a study using a xenograft model of human gastric

adenocarcinoma cell line MKN-45 in immunocompromised mice.

Signaling Pathway
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Cellular Stress

ASK1 Activation

Downstream Signaling
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(e.g., ROS, ER Stress)

ASK1 (Inactive)

p-ASK1 (T838)
(Active)

Phosphorylation

MKK4/6
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Model Setup

Treatment Phase

Endpoint Analysis

Culture MKN-45 Cells
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Tumor Growth Monitoring
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p-ASK1, Total ASK1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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